Cas no 1804348-48-8 (5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1804348-48-8
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4835373
• Update Time: 2025-11-06

5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-5-2-4(3-9)7(14-6(5)13)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： UGWAPXRRASHKPG-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CF)C(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1804348-48-8)

The compound 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1804348-48-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, this compound serves as a versatile building block for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its electron-withdrawing properties and stability under harsh conditions make it a valuable candidate.

In recent years, the demand for fluorinated compounds has surged due to their ability to enhance the bioavailability and metabolic stability of pharmaceuticals. The 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine structure is no exception, as its fluorine atoms contribute to improved lipophilicity and binding affinity in target molecules. This has led to its exploration in the development of next-generation therapeutics, particularly for conditions such as central nervous system (CNS) disorders and oncology. Additionally, its iodo group offers a convenient handle for further cross-coupling reactions, making it a favorite among synthetic chemists.

From an agrochemical perspective, 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine has shown promise as a precursor for crop protection agents. The trifluoromethoxy group is known to impart pesticidal activity, while the fluoromethyl substituent enhances the compound's environmental persistence. These attributes align with the growing need for sustainable agriculture solutions that minimize ecological impact while maximizing efficacy. As the industry shifts toward green chemistry, this compound's potential for low-toxicity formulations is particularly appealing.

The synthesis of 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, including halogenation, etherification, and fluorination. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to improve yield and purity. Researchers are also investigating its structure-activity relationships (SAR) to optimize its performance in various applications. Given its high reactivity and functional group diversity, this compound is often used in high-throughput screening campaigns to identify novel bioactive molecules.

In the context of material science, 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine has been explored for its potential in organic electronics and liquid crystal displays (LCDs). The electron-deficient nature of the pyridine ring, combined with the fluorine atoms, contributes to desirable charge transport properties. This makes it a candidate for semiconductor materials and light-emitting diodes (LEDs), where performance and durability are critical.

As the scientific community continues to explore the applications of 5-(Fluoromethyl)-2-iodo-3-methoxy-6-(trifluoromethoxy)pyridine, its CAS No. 1804348-48-8 remains a key identifier for researchers and manufacturers. The compound's unique chemical profile and broad utility ensure its relevance in cutting-edge research. For those interested in custom synthesis or bulk procurement, it is essential to partner with reputable suppliers who adhere to stringent quality control standards and regulatory compliance.